2-(2-phenyl-4-quinazolinyl)aniline

• IUPAC Name: 2-(2-phenylquinazolin-4-yl)aniline
• InChI: InChI=1S/C20H15N3/c21-17-12-6-4-10-15(17)19-16-11-5-7-13-18(16)22-20(23-19)14-8-2-1-3-9-14/h1-13H,21H2
• InChI Key: YSTRHURQSYIWAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=N2)C4=CC=CC=C4N
• Molecular Formula: C20H15N3
• Molecular Weight: 297.4 g/mol

Description

2-(2-phenyl-4-quinazolinyl)aniline is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as PQA and has been studied for its unique chemical properties, mechanism of action, and potential benefits in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 2-(2-phenyl-4-quinazolinyl)aniline is not fully understood, but it is believed to act as an inhibitor of various enzymes involved in DNA replication and repair. PQA has also been shown to induce apoptosis in cancer cells, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-phenyl-4-quinazolinyl)aniline has various biochemical and physiological effects. PQA has been shown to inhibit the growth of cancer cells in vitro and in vivo, as well as induce apoptosis in these cells. Additionally, this compound has been shown to induce DNA damage in cells, which may contribute to its potential use as a fluorescent probe for DNA damage detection.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-phenyl-4-quinazolinyl)aniline in lab experiments include its unique chemical properties, potential therapeutic effects, and ability to act as a fluorescent probe for DNA damage detection. However, there are also limitations to its use, including its potential toxicity and lack of understanding of its mechanism of action.

Future Directions

There are many potential future directions for research involving 2-(2-phenyl-4-quinazolinyl)aniline. One area of interest is the development of new drugs based on the chemical structure of PQA. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields such as cancer treatment and DNA damage detection.

Synthesis Methods

The synthesis of 2-(2-phenyl-4-quinazolinyl)aniline involves the reaction of 2-aminobenzophenone with o-phenylenediamine in the presence of a catalyst such as hydrochloric acid. This reaction results in the formation of PQA, which can be purified using various methods such as recrystallization or column chromatography.

Scientific Research Applications

2-(2-phenyl-4-quinazolinyl)aniline has been extensively studied for its potential applications in scientific research. This compound has been used as a fluorescent probe to detect DNA damage, as well as a potential therapeutic agent for cancer treatment. PQA has also been studied for its potential use in the development of new drugs for various diseases.